Cas no 219527-54-5 (2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid)

• Product Name: 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid
• CAS No: 219527-54-5
• MF: C₁₁H₁₂ClNO₅
• MW: 273.669682502747
• CID: 5726203
• PubChem ID: 946855
• Update Time: 2025-06-08

2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROACETAMIDO)-4,5-DIMETHOXYBENZOIC ACID
• 2-[(chloroacetyl)amino]-4,5-dimethoxybenzoic acid
• CS-0358519
• 219527-54-5
• 2-[(2-chloroacetyl)amino]-4,5-dimethoxybenzoic acid
• BBL019100
• AKOS000270316
• STK129962
• 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid

• Inchi： 1S/C11H12ClNO5/c1-17-8-3-6(11(15)16)7(4-9(8)18-2)13-10(14)5-12/h3-4H,5H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： JIWBQNHBYOKMFC-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C(=CC=1C(=O)O)OC)OC)=O

Computed Properties

• Exact Mass: 273.0404002g/mol
• Monoisotopic Mass: 273.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid

Recent Advances in the Study of 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid (CAS: 219527-54-5)

The compound 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid (CAS: 219527-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloroacetyl and dimethoxybenzoic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for novel drug candidates. This research brief aims to summarize the latest findings and highlight the implications for future research and development.

One of the key areas of interest is the synthesis and optimization of 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers employed a multi-step process involving the protection of the amino group, followed by chloroacetylation and subsequent deprotection. This method not only improves scalability but also ensures the reproducibility of the compound, which is crucial for further pharmacological studies.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study reported an IC50 value of 1.2 µM, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Another significant development is the exploration of this compound as a building block for more complex molecules. Researchers at a leading pharmaceutical company have utilized 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid to synthesize a series of derivatives targeting G-protein-coupled receptors (GPCRs). Preliminary results, presented at the 2024 American Chemical Society National Meeting, indicated that certain derivatives exhibit high affinity for the adenosine A2A receptor, which is implicated in neurodegenerative diseases such as Parkinson's. These findings open new avenues for the development of therapeutics targeting central nervous system disorders.

Despite these promising results, challenges remain in the clinical translation of 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for continued investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the development of targeted delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-(Chloroacetyl)amino-4,5-dimethoxybenzoic Acid (CAS: 219527-54-5) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advancements in its synthesis, biological evaluation, and derivative development underscore its potential as a key player in the discovery of novel therapeutics. As research progresses, this compound may pave the way for innovative treatments in inflammation, neurology, and beyond.